[Ethyl(dimethyl)silyl] butanoate

Specification

• CAS No.: 959019-24-0
• Molecular Formula: C8H18O2Si
• Molecular Weight: 174.31 g/mol
• IUPAC Name: [ethyl(dimethyl)silyl] butanoate
• Standard InChI: InChI=1S/C8H18O2Si/c1-5-7-8(9)10-11(3,4)6-2/h5-7H2,1-4H3
• Standard InChI Key: TWUQXROQCVCIBN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)O[Si](C)(C)CC

Introduction

[Ethyl(dimethyl)silyl] butanoate, also known as ethyldimethylsilyl butyrate, is a chemical compound with the molecular formula C₈H₁₈O₂Si and a molecular weight of approximately 174.31 g/mol. This compound features an ethyl group attached to a dimethylsilyl moiety and a butanoate functional group, making it a silyl ester. The synthesis and properties of this compound are of interest in various chemical applications.

Synthesis of [Ethyl(dimethyl)silyl] butanoate

The primary method for synthesizing [Ethyl(dimethyl)silyl] butanoate involves the reaction of butyric acid with ethyldimethylchlorosilane in the presence of a base such as triethylamine. This reaction is a nucleophilic substitution where the chlorine atom in ethyldimethylchlorosilane is replaced by the carboxylate ion derived from butyric acid. Anhydrous conditions are typically required to prevent hydrolysis of the chlorosilane.

Comparison with Related Compounds

Compound Name	Structure	Unique Features
Dimethylsilyl butanoate	Dimethylsilyl group + Butanoate	Lacks ethyl group; simpler structure
Ethyldimethylsilyl acetate	Ethyl + Dimethylsilyl + Acetate	Acetate instead of butanoate; different applications
Trimethylsilyl butanoate	Trimethylsilyl group + Butanoate	More sterically hindered; different reactivity